Cas no 2171204-68-3 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropane-1-carboxylic acid
• CAS No: 2171204-68-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6422790
• PubChem ID: 165815174
• Update Time: 2025-05-19

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropane-1-carboxylic acid
• EN300-1486383
• 2171204-68-3
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-14(2)20(21(27)26-24(11-12-24)22(28)29)25-23(30)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t20-/m1/s1
• InChI Key： BYBCIYKKGSBVST-HXUWFJFHSA-N
• SMILES： OC(C1(CC1)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropane-1-carboxylic acid

Research Brief on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropane-1-carboxylic acid (CAS: 2171204-68-3)

In recent years, the compound 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropane-1-carboxylic acid (CAS: 2171204-68-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropane ring and fluorenylmethoxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in peptide synthesis, drug development, and as a building block for more complex pharmaceutical agents. The following brief synthesizes the latest research findings related to this compound, highlighting its chemical properties, synthetic utility, and biological relevance.

The primary interest in this compound stems from its role as a protected amino acid derivative, which is crucial for solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of the amino group during SPPS due to its stability under basic conditions and ease of removal under mild conditions. The cyclopropane ring in the structure introduces conformational constraints, which can be leveraged to design peptides with enhanced stability and bioactivity. Recent studies have demonstrated that incorporating cyclopropane-containing amino acids into peptide sequences can improve resistance to enzymatic degradation and modulate receptor binding affinity.

One of the key advancements in the application of this compound is its use in the synthesis of peptidomimetics. Researchers have successfully utilized 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropane-1-carboxylic acid as a precursor to generate cyclic peptides with constrained geometries. These peptidomimetics have shown promise in targeting protein-protein interactions (PPIs), which are often challenging to modulate with small molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a cyclopropane-containing peptide inhibitor that effectively disrupts the interaction between a key oncogenic protein and its partner, leading to reduced tumor growth in preclinical models.

In addition to its utility in peptide synthesis, this compound has also been investigated for its potential as a standalone therapeutic agent. Preliminary in vitro studies have indicated that it may exhibit moderate activity against certain bacterial strains, possibly due to its ability to interfere with bacterial cell wall biosynthesis. However, further optimization and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential. The CAS number 2171204-68-3 has been frequently cited in patent applications related to antimicrobial agents, suggesting growing commercial interest in this molecule.

From a synthetic chemistry perspective, recent efforts have focused on improving the efficiency of producing this compound. A 2022 publication in Organic Process Research & Development detailed a novel catalytic method for the stereoselective synthesis of the cyclopropane core, which significantly reduced the number of steps and improved overall yield compared to traditional approaches. This advancement is particularly important for scaling up production to meet the demands of pharmaceutical development.

Looking ahead, researchers are exploring the incorporation of this building block into more complex drug-like molecules. Its unique structural features make it an attractive candidate for fragment-based drug discovery programs. Computational modeling studies have predicted favorable binding interactions with several disease-relevant targets, including kinases and G protein-coupled receptors (GPCRs). Experimental validation of these predictions is currently underway in multiple laboratories worldwide.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropane-1-carboxylic acid (CAS: 2171204-68-3) represents a versatile and valuable tool in medicinal chemistry. Its applications span from peptide synthesis to potential therapeutic development, with ongoing research continuing to uncover new possibilities. As synthetic methods improve and biological investigations deepen, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.